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An In-depth Technical Guide to the Chemical Properties of Allyl (3-methylbutoxy)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl (3-methylbutoxy)acetate, also known as allyl amyl glycolate, is a synthetic fragrance

ingredient valued for its strong, fruity, and green aroma with a characteristic pineapple nuance.

[1][2][3][4] It is utilized in a variety of consumer products, including perfumes, detergents, and

air fresheners, to impart fresh and fruity notes.[5][6] This document provides a comprehensive

overview of its chemical and physical properties, synthesis methodologies, and safety data for

an audience of researchers and drug development professionals.

Chemical and Physical Properties
Allyl (3-methylbutoxy)acetate is a colorless liquid under standard conditions.[5][7] It is

characterized by its insolubility in water and its combustible nature.[1][3][7] A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Allyl (3-
methylbutoxy)acetate
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Property Value Source(s)

Identifiers

CAS Number 67634-00-8 [1][2][5][8]

EINECS Number 266-803-5 [2][5]

IUPAC Name
prop-2-enyl 2-(3-

methylbutoxy)acetate
[7][8]

Synonyms
Allyl amyl glycolate, Allyl 2-

(isopentyloxy)acetate
[2][7][9]

Molecular Information

Molecular Formula C10H18O3 [1][5][7]

Molecular Weight 186.25 g/mol [1][5][7]

Physical Properties

Appearance Colorless liquid [1][5][7]

Odor
Strong, fruity, galbanum-like

with pineapple notes
[1][2][3]

Boiling Point 206-226 °C [1][3][9]

Density 0.937 g/mL at 25 °C [1][3][9]

Refractive Index 1.4317 at 20 °C [1][3][9]

Vapor Pressure 0.037 mmHg at 25 °C [5]

Flash Point 94 °C (205 °F) [3][5]

Water Solubility Insoluble (< 1 mg/mL) [1][2][7]

Log P (Octanol/Water) 2.72 [5]

Synthesis Protocols
The synthesis of Allyl (3-methylbutoxy)acetate is typically achieved through a multi-step

process. The most commonly cited method involves a two-stage reaction.[1][2][3][5]
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Two-Stage Synthesis from Chloroacetic Acid
Experimental Protocol:

Stage 1: Formation of Sodium Amylglycolate: Chloroacetic acid is esterified with isoamyl

alcohol (3-methyl-1-butanol) in the presence of sodium hydroxide and a phase-transfer

catalyst.[1][2][3] This reaction yields the intermediate, sodium amylglycolate.

Stage 2: Reaction with Allyl Alcohol: The resulting sodium amylglycolate is then treated with

allyl alcohol to produce the final product, Allyl (3-methylbutoxy)acetate.[1][2][3]

Synthesis via Isopentyloxy Acetic Acid
An alternative patented method involves the initial formation of isopentyloxy acetic acid.[10]

Experimental Protocol:

Dehydration: Isoamyl alcohol and sodium hydroxide are subjected to reflux dehydration in

the presence of a solvent.[10]

Acid Formation: The dehydrated product is then reacted with chloroacetic acid to yield

isopentyloxy acetic acid.[10]

Esterification: The isopentyloxy acetic acid undergoes an esterification reaction with allyl

alcohol in the presence of an acid catalyst to form Allyl (3-methylbutoxy)acetate.[10]

Other Synthetic Routes
Other reported methods for synthesizing this compound include:

Acid-Catalyzed Direct Esterification: Direct reaction of (3-methylbutoxy)acetic acid with allyl

alcohol using an acid catalyst like sulfuric acid.[11]

Transesterification: Reaction of an alkyl (3-methylbutyl)glycolate with allyl acetate, often

catalyzed by a metal alkoxide.[11]

Alkylation of Glycolic Acid Metal Salts: Nucleophilic substitution reaction between a sodium

or potassium salt of glycolic acid and an allyl halide.[11]
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Two-Stage Synthesis

Chloroacetic Acid Sodium Amylglycolate

+ NaOH
+ Phase-transfer catalyst

Isoamyl Alcohol

Allyl (3-methylbutoxy)acetate

Allyl Alcohol

Click to download full resolution via product page

Diagram of the two-stage synthesis pathway.

Reactivity and Stability
Allyl (3-methylbutoxy)acetate is a combustible substance.[1][3] It is generally stable under

normal storage conditions. However, it may react exothermically with strong oxidizing acids,

potentially leading to ignition of the reaction products.[1][3][7] It also generates heat when

mixed with caustic solutions. Contact with alkali metals, hydrides, and other reducing agents

may produce flammable hydrogen gas.[1][3][7] To maintain its integrity, storage in a cool, dry,

and dark location in a tightly sealed container is recommended, away from incompatible

materials and ignition sources.[2]

Toxicological and Safety Data
The safety of Allyl (3-methylbutoxy)acetate has been evaluated, and it is classified for

several acute hazards. A summary of key toxicological data is provided in Table 2.

Table 2: Toxicological Profile of Allyl (3-
methylbutoxy)acetate
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Endpoint Result Classification Source(s)

Acute Toxicity

Oral (rat)
LD50 >2000 mg/kg

bw

Harmful if swallowed

(Category 4)
[6][8][12]

Inhalation (rat) LC50 = 0.43 mg/L (4h)
Fatal if inhaled

(Category 2)
[1][6][8]

Dermal
May be harmful in

contact with skin
Not classified [8]

Local Effects

Skin Irritation Causes skin irritation Category 2 [12]

Eye Irritation Not an eye irritant Not classified [6]

Skin Sensitization Not a skin sensitizer Not classified [6]

Genotoxicity

In vitro mutagenicity

Negative in bacterial

reverse mutation

assays

Not classified as

mutagenic
[6][13]

Aquatic Toxicity

Acute & Chronic
Very toxic to aquatic

life

Aquatic Acute 1,

Aquatic Chronic 1
[8]

Handling and Safety Precautions:

Due to its hazard profile, specific precautions are necessary when handling this chemical.

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face

protection.[12][14] In case of inadequate ventilation, respiratory protection is required.[8][14]

Handling: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[12][14] Avoid breathing mist, gas, or vapors.[14]
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First Aid:

If Swallowed: Call a poison center or doctor. Rinse mouth.[12][14]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately

call a poison center or doctor.[8][14]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

[12]

Environmental Precautions: Avoid release to the environment as it is very toxic to aquatic life

with long-lasting effects.[8][14]
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General laboratory workflow for handling the chemical.
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Applications
The primary application of Allyl (3-methylbutoxy)acetate is as a fragrance ingredient.[6] Its

unique scent profile makes it a versatile component in various products:

Perfumery: It is used to create fruity, green, fougère, marine, and fresh floral notes in fine

fragrances.[5]

Consumer Goods: It is widely incorporated into detergents, soaps, air fresheners, scented

oils, and other household products.[1][5][6]

Conclusion
Allyl (3-methylbutoxy)acetate is a commercially important fragrance chemical with well-

defined properties. While it offers desirable aromatic qualities, its synthesis and handling

require careful adherence to safety protocols due to its acute toxicity upon inhalation and its

environmental hazards. The information presented in this guide provides a technical foundation

for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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